Cas no 180150-51-0 (tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate
• CAS No: 180150-51-0
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5630984
• PubChem ID: 54079087
• Update Time: 2025-06-08

tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate
• EN300-28289464
• SCHEMBL6678295
• 180150-51-0

• Inchi： 1S/C14H20N2O5/c1-9(15-13(17)21-14(2,3)4)11-8-10(16(18)19)6-7-12(11)20-5/h6-9H,1-5H3,(H,15,17)
• InChI Key： MLUIADOVMBKDPV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1C=C(C=CC=1OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate

Chemical Profile of *tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate (CAS No. 180150-51-0)

tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate, identified by its CAS number 180150-51-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative exhibits a unique structural framework characterized by a tert-butyl group and an ethyl chain terminated with a methoxy-substituted nitrophenyl moiety. The presence of both electron-withdrawing and electron-donating groups in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of interest for medicinal chemists.

The compound’s 2-methoxy-5-nitrophenyl substituent is particularly noteworthy, as it combines the properties of a nitro group, known for its oxidizing and electrophilic characteristics, with the methoxy group, which can influence electronic distribution and metabolic stability. This combination has been explored in various synthetic strategies to develop novel pharmacophores with enhanced binding affinity and selectivity towards biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of carbamate-based drugs due to their versatility in modulating enzyme activity and receptor interactions. The tert-butyl group in this compound serves as a steric shield, which can improve pharmacokinetic properties such as solubility and metabolic clearance. This feature is particularly valuable in designing drugs that require prolonged circulation or targeted delivery systems.

Recent studies have highlighted the potential of nitroaromatic compounds in medicinal chemistry, leveraging their ability to engage with biological systems through redox chemistry. For instance, derivatives of 2-methoxy-5-nitrophenyl have been investigated for their roles in anti-inflammatory and anticancer therapies. The nitro group can be reduced to an amine under specific conditions, leading to reactive intermediates that can covalently bind to target proteins or enzymes, thereby modulating signaling pathways.

The synthesis of tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate involves multi-step organic transformations, including nucleophilic substitution, condensation reactions, and protection-deprotection strategies. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds efficiently. The use of chiral auxiliaries or asymmetric catalysis could further refine the synthesis towards enantiomerically pure forms, which are often critical for drug development.

The compound’s carbamate functional group is known for its ability to form hydrogen bonds, which can enhance interactions with biological targets such as enzymes and receptors. This property makes it a valuable scaffold for designing molecules with improved binding affinity. Additionally, carbamates are metabolically stable enough to withstand enzymatic degradation but can be hydrolyzed under physiological conditions, providing a controlled release mechanism for therapeutic agents.

In the context of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate. Molecular docking studies suggest that this compound may interact with proteins involved in inflammatory responses and cell proliferation. The 2-methoxy-5-nitrophenyl moiety could serve as a recognition element for binding pockets in these targets, while the tert-butyl group may enhance interactions through hydrophobic effects.

Evaluation of the compound’s pharmacological profile has revealed potential applications in treating neurological disorders and chronic inflammatory conditions. Preclinical studies have demonstrated that derivatives of nitroaromatic carbamates can modulate neurotransmitter release and inhibit pro-inflammatory cytokine production. Further research is warranted to elucidate the exact mechanisms of action and optimize dosing regimens.

The chemical stability of tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate under various storage conditions has been carefully assessed to ensure its suitability for industrial-scale production. Factors such as temperature fluctuations, humidity levels, and exposure to light have been monitored to prevent degradation pathways that could lead to impurities or loss of efficacy. These considerations are essential for maintaining batch-to-batch consistency in pharmaceutical formulations.

The environmental impact of synthesizing and handling this compound has also been evaluated. Efforts have been made to minimize waste generation through green chemistry principles, such as catalytic methods that reduce reliance on stoichiometric reagents. Additionally, solvent recovery systems have been implemented to lower the ecological footprint associated with large-scale production.

In conclusion, *tert-butyl N-[1-(2-methoxy-5-nitrophenyl)ethyl]carbamate (CAS No. 180150-51-0)* represents a promising candidate for further exploration in drug development. Its unique structural features offer opportunities for designing molecules with tailored biological activities. Continued research into its synthetic pathways, pharmacological effects, and stability profiles will contribute significantly to advancements in medicinal chemistry.